Cas no 1598532-84-3 (3-(5-bromothiophen-2-yl)-1,1,1-trifluoropropan-2-amine)

• Product Name: 3-(5-bromothiophen-2-yl)-1,1,1-trifluoropropan-2-amine
• CAS No: 1598532-84-3
• MF: C₇H₇BrF₃NS
• MW: 274.101390123367
• CID: 5806393
• PubChem ID: 115840875
• Update Time: 2025-10-25

3-(5-bromothiophen-2-yl)-1,1,1-trifluoropropan-2-amine Chemical and Physical Properties

Names and Identifiers

• 3-(5-bromothiophen-2-yl)-1,1,1-trifluoropropan-2-amine
• EN300-1938266
• 1598532-84-3

• Inchi： 1S/C7H7BrF3NS/c8-6-2-1-4(13-6)3-5(12)7(9,10)11/h1-2,5H,3,12H2
• InChI Key： HKDQRKONYJWGSG-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(CC(C(F)(F)F)N)S1

Computed Properties

• Exact Mass: 272.94347g/mol
• Monoisotopic Mass: 272.94347g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 176
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 54.3Ų

Additional information on 3-(5-bromothiophen-2-yl)-1,1,1-trifluoropropan-2-amine

Comprehensive Overview of 3-(5-Bromothiophen-2-yl)-1,1,1-trifluoropropan-2-amine (CAS No. 1598532-84-3)

3-(5-Bromothiophen-2-yl)-1,1,1-trifluoropropan-2-amine (CAS No. 1598532-84-3) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. The molecule combines a bromothiophene moiety with a trifluoropropan-2-amine group, making it a valuable intermediate in the synthesis of bioactive molecules. Researchers are particularly interested in its potential applications in drug discovery, given the increasing demand for fluorinated compounds and heterocyclic building blocks in modern medicinal chemistry.

The compound's CAS number 1598532-84-3 serves as a critical identifier in chemical databases, ensuring precise tracking in regulatory and commercial contexts. Its structural complexity, featuring a 5-bromothiophene ring and a trifluoromethyl group, contributes to its versatility in cross-coupling reactions and other synthetic transformations. This aligns with the growing trend of using halogenated thiophenes and fluorinated amines in the development of novel therapeutics, a topic frequently searched in academic and industrial circles.

In recent years, the scientific community has focused on sustainable synthesis methods for compounds like 3-(5-bromothiophen-2-yl)-1,1,1-trifluoropropan-2-amine. Questions such as "How to optimize the yield of bromothiophene derivatives?" or "What are the latest catalytic approaches for trifluoromethylation?" reflect user interest in improving the efficiency of producing such intermediates. The compound’s relevance extends to materials science, where its electron-withdrawing properties are explored for organic electronics—a hot topic linked to searches like "thiophene-based semiconductors" and "fluorinated organic materials."

From a commercial perspective, suppliers and manufacturers often highlight the purity and stability of CAS No. 1598532-84-3, addressing common buyer concerns about storage conditions and shelf life. Analytical techniques like HPLC, NMR, and mass spectrometry are routinely employed to verify its quality, a detail frequently queried by procurement specialists. Additionally, the compound’s role in high-throughput screening libraries underscores its importance in early-stage drug development, a subject gaining traction in AI-driven molecular design discussions.

Environmental and safety considerations are also pivotal when handling 3-(5-bromothiophen-2-yl)-1,1,1-trifluoropropan-2-amine. While not classified as hazardous under standard regulations, best practices for laboratory safety and waste disposal remain key search terms among users. The compound’s biodegradability and eco-friendly alternatives for its synthesis are emerging as subtopics in green chemistry forums, reflecting broader societal shifts toward sustainability.

In summary, CAS No. 1598532-84-3 represents a convergence of cutting-edge chemistry and practical applications. Its dual functionality as a halogenated heterocycle and fluorinated amine positions it at the forefront of innovations in life sciences and materials engineering. As research continues to unlock its potential, this compound will likely remain a focal point for both academic inquiries and industrial advancements.